Cas no 25878-57-3 (b-D-Glucopyranose,1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-, 2,3-diacetate)

• Product Name: b-D-Glucopyranose,1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-, 2,3-diacetate
• CAS No: 25878-57-3
• MF: C₂₄H₃₂O₁₆
• MW: 576.501289367676
• CID: 265405
• PubChem ID: 3082246
• Update Time: 2025-05-24

b-D-Glucopyranose,1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-, 2,3-diacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-, 2,3-diacetate
• [(1S,2R,3S,4S,5R)-3-acetyloxy-2-[(2R,3R,4R,5R,6R)-3,4,5-triacetyloxy-6-acetylperoxyoxan-2-yl]oxy-8-oxabicyclo[3.2.1]octan-4-yl] acetate
• 25878-57-3
• 1,6-Anhydrolactose hexaacetate
• [(1R, 2S, 3S, 4R, 5S)-3-acetyloxy-4-[(2R, 3R, 4R, 5R, 6R)-3, 4, 5-triacetyloxy-6-acetylperoxyoxan-2-yl]oxy-8-oxabicyclo[3.2.1]octan-2-yl] acetate
• [(1R,2S,3S,4R,5S)-3-acetyloxy-4-[(2R,3R,4R,5R,6R)-3,4,5-triacetyloxy-6-acetylperoxyoxan-2-yl]oxy-8-oxabicyclo[3.2.1]octan-2-yl] acetate
• 1,6-Alha
• beta-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl)-, diacetate
• (1R,2S,3S,4R,5S)-3-(acetyloxy)-4-{[(2R,3R,4R,5R,6R)-3,4,5-tris(acetyloxy)-6-(acetylperoxy)oxan-2-yl]oxy}-8-oxabicyclo[3.2.1]octan-2-yl acetate

• Inchi： 1S/C24H32O16/c1-9(25)31-17-15-7-8-16(36-15)18(19(17)32-10(2)26)37-23-21(34-12(4)28)20(33-11(3)27)22(35-13(5)29)24(38-23)40-39-14(6)30/h15-24H,7-8H2,1-6H3/t15-,16+,17+,18-,19-,20-,21-,22-,23-,24-/m1/s1
• InChI Key： VKQOWXPZZKINND-UOZPJAJZSA-N
• SMILES： O1[C@@H]2CC[C@H]1[C@H]([C@@H]([C@H]2OC(C)=O)OC(C)=O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](OOC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 576.169
• Monoisotopic Mass: 576.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 15
• Complexity: 995
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.39
• Boiling Point: 598°Cat760mmHg
• Flash Point: 252°C
• Refractive Index: 1.516

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives

Additional information on b-D-Glucopyranose,1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-, 2,3-diacetate

b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 2,3-diacetate (CAS No. 25878-57-3): An Overview of a Key Compound in Glycoscience and Pharmaceutical Research

b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 2,3-diacetate (CAS No. 25878-57-3) is a complex carbohydrate derivative that has garnered significant attention in the fields of glycoscience and pharmaceutical research. This compound is a highly acetylated derivative of a disaccharide, specifically an anhydroglucose linked to a galactose moiety through an acetylated glycosidic bond. The extensive acetylation provides this compound with unique chemical and biological properties that make it a valuable tool in various scientific and medical applications.

The structure of b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 2,3-diacetate is characterized by the presence of multiple acetyl groups on both the glucose and galactose units. These acetyl groups not only protect the hydroxyl groups from unwanted reactions but also influence the solubility and stability of the compound. The anhydrous linkage between the glucose and galactose units further adds to its structural complexity and reactivity profile.

In recent years, glycoscience has emerged as a crucial field in understanding the role of carbohydrates in biological systems. b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 2,3-diacetate plays a significant role in this context due to its ability to mimic natural glycoconjugates. These glycoconjugates are involved in various biological processes such as cell signaling, immune responses, and pathogen recognition. By studying this compound, researchers can gain insights into the structure-function relationships of complex carbohydrates and their interactions with proteins and other biomolecules.

One of the key applications of b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 2,3-diacetate is in the development of glycoconjugate vaccines. These vaccines are designed to elicit strong immune responses against specific carbohydrate antigens. The acetylated structure of this compound makes it an excellent candidate for conjugation with carrier proteins to enhance immunogenicity. Recent studies have shown that glycoconjugate vaccines containing this derivative exhibit improved stability and efficacy compared to their non-acetylated counterparts.

Another important area where b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 2,3-diacetate finds application is in drug delivery systems. The unique solubility and stability properties of this compound make it suitable for use as a carrier molecule in targeted drug delivery. Research has demonstrated that encapsulating therapeutic agents within this acetylated disaccharide can enhance their bioavailability and reduce side effects. This approach has shown promise in the treatment of various diseases including cancer and infectious diseases.

The synthesis of b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-, 2,3-diacetate involves multiple steps of protection and deprotection reactions to achieve the desired acetylation pattern. Advanced synthetic methods such as one-pot reactions and automated synthesis platforms have been developed to streamline this process and improve yield and purity. These advancements have made it possible to produce this compound on a larger scale for both research and commercial purposes.

Recent studies have also explored the potential of b-D-Glucopyranose, 1,6-anhydro-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)- , 2 , 3 - diacetate in biomaterials science. Its biocompatibility and tunable properties make it an attractive candidate for developing biomaterials with specific functionalities such as controlled release systems or tissue engineering scaffolds. Researchers have demonstrated that incorporating this compound into hydrogels or other biomaterials can enhance their mechanical properties and biodegradability.

In conclusion, b - D - Glucopyranose , 1 , 6 - anhydro - 4 - O - ( 2 , 3 , 4 , 6 - tetra - O - acetyl - β - D - galactopyranosyl ) - , 2 , 3 - diacetate ( CAS No . 25878 -57 -3 ) is a multifaceted compound with significant potential in various scientific and medical applications . Its unique structural features , combined with its chemical stability and biocompatibility , make it an invaluable tool for advancing our understanding of carbohydrate biology and developing innovative therapeutic strategies . As research continues to uncover new applications for this compound , its importance in glycoscience and pharmaceutical research is likely to grow even further .